Cas no 61727-34-2 (ethyl 2-(4-chloro-2-methylsulfanyl-pyrimidin-5-yl)acetate)

• Product Name: ethyl 2-(4-chloro-2-methylsulfanyl-pyrimidin-5-yl)acetate
• CAS No: 61727-34-2
• MF: C₉H₁₁ClN₂O₂S
• MW: 246.713839769363
• MDL: MFCD11977460
• CID: 514305
• PubChem ID: 295792
• Update Time: 2025-04-19

ethyl 2-(4-chloro-2-methylsulfanyl-pyrimidin-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(4-chloro-2-(methylthio)pyrimidin-5-yl)acetate
• 5-Pyrimidineacetic acid, 4-chloro-2-(methylthio)-, ethyl ester
• Ethyl 2-(4-chloro-2-methylsulfanylpyrimidin-5-yl)acetate
• (4-chloro-2-methylsulfanyl-pyrimidin-5-yl)-acetic acid ethyl ester
• 4-Chlor-5-ethoxycarbonylmethyl-2-methylmercapto-pyrimidin
• AC1L6OXM
• AG-G-25253
• ANW-62428
• CTK5B3638
• ethyl [4-chloro-2-(methylthio)pyrimidin-5-yl]acetate
• ethyl 2-(4-chloro-2-methylsulfanyl-pyrimidin-5-yl)acetate
• NSC165400
• Ethyl [4-chloro-2-(methylsulfanyl)pyrimidin-5-yl]acetate
• NSC 165400
• Ethyl 2-[4-chloro-2-(methylthio)pyrimidin-5-yl]acetate
• AK102042
• AMMD00010
• BCP27259
• 9260AB
• Ethyl2-(4-chloro-2-(methylthio)pyrimidin-5-yl)acetate
• NSC-165400
• SY103396
• Ethyl 4-chloro-2-(methylthio)-5-pyrimidineacetate
• 61727-34-2
• MFCD11977460
• AKOS015838728
• Z3234804693
• 5-Pyrimidineaceticacid, 4-chloro-2-(methylthio)-, ethyl ester
• SCHEMBL16580715
• CS-0016435
• SB60695
• EN300-268823
• DTXSID70304320
• C9H11ClN2O2S
• ETHYL 2-[4-CHLORO-2-(METHYLSULFANYL)PYRIMIDIN-5-YL]ACETATE
• DS-3772
• Ethyl 4-chloro-2-(methylthio)pyrimidine-5-acetate

• MDL： MFCD11977460
• Inchi： 1S/C9H11ClN2O2S/c1-3-14-7(13)4-6-5-11-9(15-2)12-8(6)10/h5H,3-4H2,1-2H3
• InChI Key： NJCDAOMVXVONIU-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(N=1)SC)CC(=O)OCC

Computed Properties

• Exact Mass: 246.02313
• Monoisotopic Mass: 246.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.4
• XLogP3: 2.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 38-39 ºC (ethanol water )
• Boiling Point: 345.8°C at 760 mmHg
• Flash Point: 162.9°C
• Refractive Index: 1.56
• Solubility: Very slightly soluble (0.32 g/l) (25 º C),
• PSA: 52.08

ethyl 2-(4-chloro-2-methylsulfanyl-pyrimidin-5-yl)acetate Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers